Cas no 906352-72-5 (2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro-)

• Product Name: 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro-
• CAS No: 906352-72-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD09702367
• CID: 803008
• PubChem ID: 24229522
• Update Time: 2025-06-09

2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro-
• 4-[4-(bromomethyl)phenoxy]oxane
• 4-[4-(bromomethyl)phenoxy]tetrahydropyran
• (S)-(-)-3-METHOXY-2-METHYL-3-OXOPROPYLZINCBROMIDE
• MFCD09702367
• 4-[4-(Bromomethyl)phenoxy]tetrahydro-2H-pyran
• DTXSID90640237
• 906352-72-5
• AT28047
• AKOS013251739
• 4-(4-(Bromomethyl)phenoxy)tetrahydro-2H-pyran
• FT-0704987

• MDL： MFCD09702367
• Inchi： 1S/C12H15BrO2/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-4,12H,5-9H2
• InChI Key： NBJPUJKZSSFCBQ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC1CCOCC1

Computed Properties

• Exact Mass: 270.02600
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.38
• Melting Point: 56-58
• Boiling Point: 355.7°C at 760 mmHg
• Flash Point: 158.8°C
• Refractive Index: 1.56
• PSA: 18.46000
• LogP: 3.13930
• Sensitiveness: Lachrymatory

2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- Security Information

• Hazard Statement： Corrosive/Lachrymatory
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro-

Comprehensive Overview of 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-72-5)

The compound 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-72-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of more complex molecules. The presence of a bromomethyl group and a tetrahydro-2H-pyran ring makes it particularly valuable for applications requiring selective functionalization and stability under various reaction conditions.

In recent years, the demand for high-purity intermediates like 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- has surged, driven by advancements in pharmaceutical research and the development of novel materials. Researchers are increasingly exploring its potential in drug discovery, where it can be used to create targeted therapies for diseases such as cancer and neurodegenerative disorders. Additionally, its role in polymer chemistry has been highlighted, particularly in the design of functionalized polymers with enhanced properties.

One of the most frequently asked questions about CAS No. 906352-72-5 revolves around its synthetic routes and purification methods. Given the compound's sensitivity to moisture and light, proper handling and storage are critical to maintaining its integrity. Industry professionals often seek information on scalable synthesis techniques to ensure cost-effective production without compromising quality. This aligns with the growing trend toward sustainable chemistry, where efficiency and environmental impact are key considerations.

The 2H-Pyran moiety in this compound is particularly noteworthy due to its prevalence in bioactive molecules. This structural motif is commonly found in natural products and pharmaceuticals, contributing to its bioavailability and metabolic stability. As such, 906352-72-5 is often utilized in the development of prodrugs and drug delivery systems, addressing the need for more effective and patient-friendly medications.

Another area of interest is the compound's application in advanced material science. Its ability to act as a crosslinking agent or monomer has made it a valuable component in the creation of high-performance coatings and adhesives. With the rise of smart materials and nanotechnology, researchers are investigating how 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- can contribute to innovations in these cutting-edge fields.

From a regulatory perspective, CAS No. 906352-72-5 is not classified as a hazardous substance, making it a safer choice for laboratory and industrial use. However, users are advised to follow standard safety protocols when handling brominated compounds to minimize risks. This aligns with the broader industry shift toward green chemistry and the adoption of safer alternatives in chemical synthesis.

In summary, 2H-Pyran,4-[4-(bromomethyl)phenoxy]tetrahydro- (CAS No. 906352-72-5) is a multifaceted compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique properties and versatility make it a subject of ongoing research, particularly in the context of drug development and innovative materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and technology.